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Compound of Interest

Compound Name: Alstolenine

Cat. No.: B15592793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Alstolenine, a complex indole alkaloid, has been identified within the Alstonia genus, notably

in Alstonia venenata and Alstonia yunnanensis. This document provides a summary of its

known physical and chemical properties. However, a comprehensive in-depth technical guide

with detailed experimental protocols and specific quantitative data is hampered by the limited

availability of such information in publicly accessible scientific literature.

Chemical and Physical Properties
Alstolenine is chemically identified as methyl 13-ethylidene-18-[(3,4,5-

trimethoxybenzoyl)oxymethyl]-8,15-diazapentacyclo[10.5.1.0¹,⁹.0²,⁷.0¹⁰,¹⁵]octadeca-2,4,6,8-

tetraene-18-carboxylate. It is also known by the synonym Deacetylakuammiline

trimethylgallate. The fundamental physicochemical properties of Alstolenine are summarized

in the table below.
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Property Value Source

Molecular Formula C₃₁H₃₄N₂O₇ N/A

Molecular Weight 546.6 g/mol N/A

IUPAC Name

methyl 13-ethylidene-18-

[(3,4,5-

trimethoxybenzoyl)oxymethyl]-

8,15-

diazapentacyclo[10.5.1.0¹,⁹.0²,

⁷.0¹⁰,¹⁵]octadeca-2,4,6,8-

tetraene-18-carboxylate

N/A

CAS Number 85769-33-1 N/A

Despite extensive searches, specific quantitative data for several key physical properties of

Alstolenine, such as its melting point, boiling point, and detailed solubility in various solvents,

are not readily available in the reviewed literature.

Spectral Data
Detailed experimental spectral data, including ¹H NMR, ¹³C NMR, mass spectrometry (MS),

and infrared (IR) spectra, are crucial for the unambiguous identification and characterization of

a compound. Unfortunately, specific spectral data for Alstolenine could not be located in the

public domain.

Experimental Protocols
Detailed, validated experimental protocols for the isolation, purification, and analysis of

Alstolenine are not extensively documented in readily accessible scientific literature. General

methods for the extraction of alkaloids from plant materials, such as those from the Alstonia

species, typically involve solvent extraction and chromatographic techniques. However, a

specific, step-by-step protocol for Alstolenine is not available.

Signaling Pathways and Biological Activity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15592793?utm_src=pdf-body
https://www.benchchem.com/product/b15592793?utm_src=pdf-body
https://www.benchchem.com/product/b15592793?utm_src=pdf-body
https://www.benchchem.com/product/b15592793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Information regarding the specific signaling pathways in which Alstolenine may be involved is

currently not available in the scientific literature reviewed. While alkaloids as a class exhibit a

wide range of biological activities, the specific pharmacological effects and mechanism of

action of Alstolenine have not been elucidated in the available resources.

Logical Workflow for Alkaloid Characterization
While a specific experimental workflow for Alstolenine is not documented, a general logical

workflow for the characterization of a novel plant-derived alkaloid can be proposed. This

workflow illustrates the typical sequence of steps a researcher would follow.

General Workflow for Alkaloid Characterization
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Caption: A generalized workflow for the isolation and characterization of a novel alkaloid.

In conclusion, while the basic chemical identity of Alstolenine is established, a significant gap

exists in the publicly available scientific literature regarding its detailed physical and chemical

properties, spectral data, experimental protocols, and biological activities. Further research is

required to fully characterize this complex indole alkaloid.

To cite this document: BenchChem. [Alstolenine: A Technical Overview of a Complex Indole
Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592793#physical-and-chemical-properties-of-
alstolenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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